![molecular formula C20H20Cl2N4OS B286127 2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide](/img/structure/B286127.png)
2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
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Overview
Description
2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a novel compound that has shown promising potential in scientific research. This compound is a member of the triazole family and is known for its unique chemical and biological properties.
Mechanism of Action
The mechanism of action of 2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is not fully understood. However, it is believed that this compound exerts its biological effects by inhibiting the activity of certain enzymes and proteins. It has been shown to inhibit the growth of fungal and bacterial cells by interfering with their cell wall synthesis. It has also been found to induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to exhibit potent antifungal and antibacterial activities against a wide range of microorganisms. It has also been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases and pain.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is its broad-spectrum activity against microorganisms. This makes it a valuable tool for laboratory experiments that require the inhibition of fungal and bacterial growth. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain applications.
Future Directions
There are several future directions for the research and development of 2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide. One potential direction is the exploration of its anticancer properties, which could lead to the development of new cancer therapies. Another direction is the investigation of its anti-inflammatory and analgesic properties, which could lead to the development of new treatments for inflammatory diseases and pain. Additionally, further studies are needed to explore the potential applications of this compound in other areas of scientific research.
Synthesis Methods
The synthesis of 2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide involves a multi-step process that includes the reaction of 3,4-dichlorophenyl hydrazine with ethyl acetoacetate, followed by the reaction of the resulting product with thiosemicarbazide. The final product is obtained through the reaction of the intermediate product with 2,4,6-trimethylbenzoyl chloride.
Scientific Research Applications
2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit antifungal, antibacterial, and anticancer activities. It has also been found to possess anti-inflammatory and analgesic properties.
Properties
Molecular Formula |
C20H20Cl2N4OS |
---|---|
Molecular Weight |
435.4 g/mol |
IUPAC Name |
2-[[5-(3,4-dichlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide |
InChI |
InChI=1S/C20H20Cl2N4OS/c1-11-7-12(2)18(13(3)8-11)23-17(27)10-28-20-25-24-19(26(20)4)14-5-6-15(21)16(22)9-14/h5-9H,10H2,1-4H3,(H,23,27) |
InChI Key |
CTFPZQXINZTVNR-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=C(N2C)C3=CC(=C(C=C3)Cl)Cl)C |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=C(N2C)C3=CC(=C(C=C3)Cl)Cl)C |
Origin of Product |
United States |
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